N-[(4-nitrophenyl)methylideneamino]-1H-benzimidazol-2-amine

• Molecular Formula: C14H11N5O2
• Molecular Weight: 281.27 g/mol
• IUPAC Name: N-[(4-nitrophenyl)methylideneamino]-1H-benzimidazol-2-amine
• InChI: InChI=1S/C14H11N5O2/c20-19(21)11-7-5-10(6-8-11)9-15-18-14-16-12-3-1-2-4-13(12)17-14/h1-9H,(H2,16,17,18)
• InChI Key: OWDSNDZARSGGNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NN=CC3=CC=C(C=C3)[N+](=O)[O-]

Description

MMV666607 is a compound identified from the Malaria Box, a collection of compounds with potential antimalarial activity. It has shown promising results in inhibiting the growth of the Plasmodium falciparum parasite, which is responsible for causing malaria .

Preparation Methods

The synthesis of MMV666607 involves multiple steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The exact synthetic route and industrial production methods are not widely published, but it typically involves organic synthesis techniques such as condensation reactions, cyclization, and purification processes .

Chemical Reactions Analysis

MMV666607 undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert it into reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

MMV666607 has been extensively studied for its antimalarial properties. It has shown significant inhibitory activity against the Plasmodium falciparum parasite in vitro. Additionally, it has been evaluated for its cytotoxicity against human cell lines to ensure its selectivity and safety.

Mechanism of Action

The mechanism of action of MMV666607 involves the inhibition of specific enzymes or pathways critical for the survival of the Plasmodium falciparum parasite. It is believed to interfere with the parasite’s metabolic processes, leading to its death. The exact molecular targets and pathways are still under investigation, but it is known to disrupt the parasite’s ability to detoxify heme, a byproduct of hemoglobin digestion .

Comparison with Similar Compounds

MMV666607 is unique compared to other antimalarial compounds due to its specific structure and mechanism of action. Similar compounds include:

MMV665934: Another compound from the Malaria Box with antimalarial activity.

MMV085203: Known for its slow antiplasmodial activity.

Artesunate: A widely used antimalarial drug with a different mechanism of action. MMV666607 stands out due to its distinct chemical structure and its potential for combination therapy with other antimalarial agents.